Cas no 716316-26-6 (Benzenesulfonamide, N-cyclobutyl-2-nitro-)
716316-26-6 structure
Product Name:Benzenesulfonamide, N-cyclobutyl-2-nitro-
CAS No:716316-26-6
MF:C10H12N2O4S
MW:256.278281211853
CID:545279
PubChem ID:68284532
Update Time:2025-04-19
Benzenesulfonamide, N-cyclobutyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-cyclobutyl-2-nitro-
- N-cyclobutyl-2-nitrobenzenesulfonamide
- 716316-26-6
- SCHEMBL12481279
- N-Cyclobutyl-2-nitrobenzene-1-sulfonamide
- DTXSID50738200
- JOLGPSZHNCIGDY-UHFFFAOYSA-N
-
- Inchi: 1S/C10H12N2O4S/c13-12(14)9-6-1-2-7-10(9)17(15,16)11-8-4-3-5-8/h1-2,6-8,11H,3-5H2
- InChI Key: JOLGPSZHNCIGDY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCC1)(=O)=O
Computed Properties
- Exact Mass: 256.05186
- Monoisotopic Mass: 256.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 89.31
Benzenesulfonamide, N-cyclobutyl-2-nitro- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
716316-26-6 (Benzenesulfonamide, N-cyclobutyl-2-nitro-) Related Products
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